Cas no 1220018-28-9 (2-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroisoquinoline dihydrochloride)

• Product Name: 2-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroisoquinoline dihydrochloride
• CAS No: 1220018-28-9
• MF: C₁₆H₂₆Cl₂N₂
• MW: 317.297042369843
• CID: 1075616
• PubChem ID: 53408890
• Update Time: 2025-05-21

2-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroisoquinoline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-Piperidinyl)ethyl]-1,2,3,4-tetrahydroisoquinoline dihydrochloride
• AKOS015844874
• A1-26276
• 2-(2-(Piperidin-4-yl)ethyl)-1,2,3,4-tetrahydroisoquinolinedihydrochloride
• 2-(2-(Piperidin-4-yl)ethyl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride
• 2-(2-piperidin-4-ylethyl)-3,4-dihydro-1H-isoquinoline;dihydrochloride
• 1220018-28-9
• 2-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroisoquinoline dihydrochloride

• MDL： MFCD13561683
• Inchi： 1S/C16H24N2.2ClH/c1-2-4-16-13-18(12-8-15(16)3-1)11-7-14-5-9-17-10-6-14;;/h1-4,14,17H,5-13H2;2*1H
• InChI Key： HWHUKMVJZWHNCS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC2C=CC=CC=2CC1)CCC1CCNCC1

Computed Properties

• Exact Mass: 316.1473042g/mol
• Monoisotopic Mass: 316.1473042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroisoquinoline dihydrochloride

2-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroisoquinoline Dihydrochloride (CAS No. 1220018-28-9): A Comprehensive Overview

2-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroisoquinoline dihydrochloride (CAS No. 1220018-28-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective effects.

The chemical structure of 2-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroisoquinoline dihydrochloride is characterized by a tetrahydroisoquinoline core linked to a piperidine ring through an ethylene bridge. This specific arrangement of functional groups imparts the molecule with distinct pharmacological properties that make it a valuable candidate for various therapeutic interventions. The dihydrochloride salt form enhances its solubility and stability, making it suitable for both in vitro and in vivo studies.

Recent research has focused on elucidating the mechanisms of action and potential therapeutic applications of 2-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroisoquinoline dihydrochloride. Studies have shown that this compound exhibits potent analgesic effects by interacting with opioid receptors in the central nervous system (CNS). Specifically, it has been found to bind to μ-opioid receptors with high affinity, which may contribute to its analgesic properties. This binding affinity is comparable to that of traditional opioid analgesics like morphine but with potentially fewer side effects.

In addition to its analgesic properties, 2-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroisoquinoline dihydrochloride has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The neuroprotective properties of 2-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroisoquinoline dihydrochloride have also been explored. Research indicates that it can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death. For instance, it has been shown to activate the phosphatidylinositol 3-kinase (PI3K)/Akt pathway, which is crucial for neuronal survival.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroisoquinoline dihydrochloride in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of safety and tolerability. The compound was well-tolerated at various dose levels with no serious adverse events reported. These findings provide a strong foundation for advancing the compound into phase II trials to further assess its therapeutic potential.

The synthesis of 2-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroisoquinoline dihydrochloride involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the Pictet-Spengler reaction followed by reductive amination and salt formation. Advances in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound on a larger scale.

In conclusion, 2-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroisoquinoline dihydrochloride (CAS No. 1220018-28-9) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits. As more data becomes available from clinical trials, this compound may emerge as a valuable tool in the treatment of pain, inflammation, and neurological disorders.